Cas no 195528-88-2 (Butanamide,3-oxo-N-(2-oxo-2H-benzimidazol-5-yl)-)
195528-88-2 structure
Product Name:Butanamide,3-oxo-N-(2-oxo-2H-benzimidazol-5-yl)-
CAS No:195528-88-2
MF:C11H9N3O3
MW:231.207462072372
CID:116803
PubChem ID:11776058
Update Time:2025-04-18
Butanamide,3-oxo-N-(2-oxo-2H-benzimidazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,3-oxo-N-(2-oxo-2H-benzimidazol-5-yl)-
- 5-ACETOACETYLAMINOBENZOIMIDAZOLONE
- 3-Oxo-N-(2-oxo-2H-benzo[d]imidazol-5-yl)butanamide
- 5-(acetoacetylamino)benzimidazolone
- AG-E-42994
- AGN-PC-00FXC8
- AK-94834
- ANW-54407
- CTK4E1811
- 3-oxo-N-(2-oxobenzimidazol-5-yl)butanamide
- 5-(acetoacetamido)-2-benzimidazolone
- 5-(Acetoacetlamino)benzimdazolone
- SCHEMBL1152337
- D70101
- AC-9088
- 5-Acetoacetlamino benzimdazolone
- 195528-88-2
- DTXSID20472366
- AKOS015888109
- KQNZKBRSEJLVEO-UHFFFAOYSA-N
- 3-oxo-N-(2-oxo-2H-1,3-benzodiazol-5-yl)butanamide
- 5-acetoacetylaminobenzimidazolone
- 5-acetoacetylamino-2-benzimidazolone
- BS-16339
-
- Inchi: 1S/C11H9N3O3/c1-6(15)4-10(16)12-7-2-3-8-9(5-7)14-11(17)13-8/h2-3,5H,4H2,1H3,(H,12,16)
- InChI Key: KQNZKBRSEJLVEO-UHFFFAOYSA-N
- SMILES: O=C(CC(C)=O)NC1C=CC2C(C=1)=NC(N=2)=O
Computed Properties
- Exact Mass: 231.06447
- Monoisotopic Mass: 231.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 18
- XLogP3: -0.3
- Topological Polar Surface Area: 88Ų
Experimental Properties
- PSA: 89.02
- LogP: -1.07880
Butanamide,3-oxo-N-(2-oxo-2H-benzimidazol-5-yl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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